1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-((5-(furan-2-yl)pyridin-3-yl)methyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[[5-(furan-2-yl)pyridin-3-yl]methyl]urea
• InChI: InChI=1S/C19H17N3O4/c23-19(21-9-13-3-4-17-18(7-13)26-12-25-17)22-10-14-6-15(11-20-8-14)16-2-1-5-24-16/h1-8,11H,9-10,12H2,(H2,21,22,23)
• InChI Key: NCXKUMAXWGNRLH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)NCC3=CC(=CN=C3)C4=CC=CO4
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-((5-(furan-2-yl)pyridin-3-yl)methyl)urea is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as GSK-3 inhibitor and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

The development of urea derivatives, including those with complex structures similar to "1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-((5-(furan-2-yl)pyridin-3-yl)methyl)urea," has been a significant area of interest in synthetic chemistry. For example, researchers have synthesized flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas to assess their antiacetylcholinesterase activity, optimizing the spacer length linking pharmacophoric moieties for enhanced activity (Vidaluc et al., 1995). Additionally, the study on the association of N-(pyridin-2-yl),N'-substituted ureas with various hydrogen bond counterparts highlights the impact of substituents on complexation and provides insights into the design of more effective molecules (Ośmiałowski et al., 2013).

Biological Activities

The exploration of urea derivatives for their biological activities is another crucial aspect of scientific research. Studies have revealed that certain N-substituted ureas exhibit moderate antimicrobial activity, suggesting potential applications in developing new antimicrobial agents (Reddy et al., 2003). Furthermore, research on urea-functionalized self-assembled molecular prisms demonstrates their effectiveness as heterogeneous catalysts in water, opening avenues for eco-friendly chemical processes (Howlader et al., 2016).

Detection and Sensing

The application of urea derivatives in detection and sensing technologies has also been investigated. Two Zn-MOFs (Metal-Organic Frameworks) incorporating urea moieties have shown high luminescence sensing performance towards organic solvents, ions, antibiotics, and other chemicals in simulated urine, demonstrating the potential of urea derivatives in environmental monitoring and diagnostics (Xian et al., 2022).